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A comprehensive guide for researchers in energetic materials, this document provides a head-

to-head comparison of Diethylene Glycol Dinitrate (DEGDN) with other leading energetic

plasticizers. Supported by experimental data, this guide aims to inform material selection and

formulation development in the fields of propellants, explosives, and pyrotechnics.

Energetic plasticizers are crucial components in modern energetic formulations, enhancing

mechanical properties and increasing energy output. Diethylene Glycol Dinitrate (DEGDN) is

a widely utilized energetic plasticizer, valued for its balance of performance and sensitivity. This

guide offers an objective comparison of DEGDN's performance against three common

alternatives: Nitroglycerin (NG), 1,2,4-Butanetriol Trinitrate (BTTN), and Triethylene Glycol

Dinitrate (TEGDN). The following sections present a quantitative comparison of their key

properties, detailed experimental protocols for performance characterization, and a visual

workflow for the evaluation of such materials.

Quantitative Performance Comparison
The efficacy of an energetic plasticizer is determined by a range of physicochemical and

energetic properties. The table below summarizes the key performance indicators for DEGDN

and its alternatives, compiled from various scientific sources.
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Property DEGDN
Nitroglycerin
(NG)

1,2,4-
Butanetriol
Trinitrate
(BTTN)

Triethylene
Glycol
Dinitrate
(TEGDN)

Chemical

Formula
C₄H₈N₂O₇ C₃H₅N₃O₉ C₄H₇N₃O₉ C₆H₁₂N₂O₈

Molecular Weight

( g/mol )
196.12 227.09 241.11 240.17

Density (g/cm³ at

20°C)
1.38[1] 1.59[2] 1.52[3][4] 1.33[2][5]

Heat of

Explosion (cal/g)
1358[1] ~1500 1358[4] 725[2]

Heat of

Combustion

(cal/g)

2798[1] ~1459 2168[4] -

Detonation

Velocity (m/s)
6600[1] 7700[6][7] ~7700

~2000-5950[2][8]

[9]

Impact

Sensitivity

160 cm (2 kg

weight)[1]

15-20 cm (2 kg

weight)
1 Nm[4]

>100 cm (2 kg

weight)[2]

Oxygen Balance

(%)
-40.8 +3.5[2] -16.6[4] -66.7[2]

Note on Impact Sensitivity: The values for impact sensitivity are presented as reported in the

source literature. Direct comparison can be challenging due to variations in test methods and

reporting units (e.g., drop height in cm with a specified weight vs. energy in Nm). Lower values

generally indicate higher sensitivity.

Experimental Protocols
The data presented in this guide is derived from standardized experimental methodologies.

Below are detailed protocols for the key characterization techniques cited.
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Density Determination (Liquid Pycnometer Method -
based on ISO 1183-1)
Objective: To determine the density of the liquid energetic plasticizers.

Apparatus: A calibrated pycnometer of a known volume, a precision balance (±0.1 mg), a

constant temperature bath, and a thermometer.

Procedure: a. The pycnometer is thoroughly cleaned, dried, and its empty mass is accurately

weighed. b. The pycnometer is filled with the sample liquid, taking care to avoid air bubbles.

c. The filled pycnometer is placed in a constant temperature bath until it reaches thermal

equilibrium (e.g., 20°C). d. The pycnometer is removed from the bath, and its exterior is

carefully dried. e. The mass of the filled pycnometer is accurately weighed.

Calculation: The density is calculated by dividing the mass of the liquid (mass of filled

pycnometer minus the mass of the empty pycnometer) by the known volume of the

pycnometer.

Heat of Combustion (Bomb Calorimetry - based on
ASTM D240)
Objective: To determine the heat of combustion of the energetic plasticizers.[10][11][12][13][14]

Apparatus: A high-pressure oxygen bomb calorimeter, a sample crucible, an ignition system

with a fuse wire, a precision balance, and a temperature measuring device.

Procedure: a. A known mass of the liquid sample (typically absorbed onto a combustible

material of known heat of combustion) is placed in the crucible. b. The fuse wire is positioned

to be in contact with the sample. c. The bomb is assembled and pressurized with pure

oxygen to a specified pressure. d. The bomb is placed in the calorimeter, which is filled with

a known mass of water. e. The initial temperature of the water is recorded. f. The sample is

ignited, and the temperature of the water is monitored until it reaches a maximum and then

begins to cool.

Calculation: The heat of combustion is calculated from the temperature rise of the water,

taking into account the heat capacity of the calorimeter system and corrections for the heat
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of formation of nitric acid and the combustion of the fuse wire.

Detonation Velocity Measurement
Objective: To measure the speed at which the detonation wave propagates through the liquid

explosive.

Apparatus: A cylindrical tube to contain the liquid explosive, a high-speed camera or

electronic probes (e.g., ionization pins or optical fibers) placed at known distances along the

tube, a detonator, and a data acquisition system.

Procedure: a. The liquid explosive is carefully poured into the cylindrical tube. b. The

electronic probes are inserted into the liquid at precise, measured intervals. c. The explosive

is initiated at one end using a detonator. d. As the detonation wave travels down the tube, it

triggers the probes sequentially. e. The time intervals between the triggering of successive

probes are recorded by the data acquisition system.

Calculation: The detonation velocity is calculated by dividing the known distance between the

probes by the measured time interval.

Impact Sensitivity (BAM Fallhammer Method - based on
STANAG 4489)
Objective: To determine the sensitivity of the energetic material to impact.

Apparatus: A BAM Fallhammer apparatus, which consists of a drop weight of a specified

mass, a sample holder, and a mechanism to release the weight from a variable height.

Procedure: a. A small, measured amount of the liquid sample is placed in the sample holder.

b. The drop weight is raised to a specific height and released, allowing it to impact the

sample. c. The outcome of the impact (e.g., explosion, decomposition, or no reaction) is

observed. d. The test is repeated multiple times at different drop heights to determine the

height at which there is a 50% probability of initiating a reaction (H₅₀).

Data Analysis: The impact sensitivity is typically reported as the drop height (in cm) for a

given weight (e.g., 2 kg) or as the impact energy (in Joules) required to cause initiation.
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Visualizing the Characterization Workflow
The following diagram illustrates a typical workflow for the comprehensive characterization of

an energetic plasticizer.

Workflow for Energetic Plasticizer Characterization
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Caption: Characterization workflow for energetic plasticizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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